Cas no 898044-50-3 (4-Chloro-5-fluoro-2-methylpyrimidine)

• Product Name: 4-Chloro-5-fluoro-2-methylpyrimidine
• CAS No: 898044-50-3
• MF: C₅H₄ClFN₂
• MW: 146.55006313324
• MDL: MFCD09834964
• CID: 706708
• PubChem ID: 574155
• Update Time: 2024-10-26

4-Chloro-5-fluoro-2-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-fluoro-2-methylpyrimidine
• 4-chloro-5-fluoro-2-methyl-pyrimidine
• Pyrimidine, 4-chloro-5-fluoro-2-methyl-
• 5-Fluoro-4-chloro-2-methylpyrimidine
• QSFGQHQXDKLATK-UHFFFAOYSA-N
• FCH2134637
• AB52955
• Pyrimidine,4-chloro-5-fluoro-2-methyl-
• 4-Chloro-5-fluoro-2-methylpyrimidine #
• AX8163841
• AB0027428
• W9259
• ST24029019
• 044C503
• J
• 4-Chloro-5-fluoro-2-methylpyrimidine (ACI)
• CS-W004039
• DB-010676
• Z1198233311
• DTXSID40341585
• SCHEMBL1367110
• fluoro-chloro-methyl pyrimidine
• 898044-50-3
• J-515049
• DS-12788
• MFCD09834964
• AKOS006239062
• SY039721
• EN300-105335

• MDL： MFCD09834964
• Inchi： 1S/C5H4ClFN2/c1-3-8-2-4(7)5(6)9-3/h2H,1H3
• InChI Key： QSFGQHQXDKLATK-UHFFFAOYSA-N
• SMILES： FC1C(Cl)=NC(C)=NC=1

Computed Properties

• Exact Mass: 146.00500
• Monoisotopic Mass: 146.0047040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8
• XLogP3: 1.7

Experimental Properties

• Color/Form: No data available
• Density: 1.4±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 176.9±20.0 °C at 760 mmHg
• Flash Point: 60.8±21.8 °C
• Refractive Index: 1.505
• PSA: 25.78000
• LogP: 1.57750

4-Chloro-5-fluoro-2-methylpyrimidine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Room temperature storage